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Compound of Interest

Compound Name: Lactyl-coa

Cat. No.: B155978

Introduction

Lactyl-CoA is a critical metabolic intermediate that serves as the acyl-donor for lysine
lactylation, a recently discovered post-translational modification (PTM) that links cellular
metabolism directly to epigenetic regulation.[1][2] This modification, where a lactyl group is
transferred from Lactyl-CoA to lysine residues on histone and non-histone proteins, plays a
role in various physiological and pathological processes, including immune response and
cancer.[1][2] Given its low cellular abundance compared to other acyl-CoAs, tracing the
metabolic origins and fate of Lactyl-CoA is challenging but essential for understanding its
biological significance.[3][4] Stable isotope labeling, coupled with mass spectrometry, provides
a powerful strategy to track the atoms of metabolic precursors as they are incorporated into
Lactyl-CoA and downstream modifications.[5][6]

These application notes provide detailed protocols for researchers, scientists, and drug
development professionals to trace Lactyl-CoA using stable isotope labeling strategies, from
cell culture and sample preparation to mass spectrometry analysis.

Application Note 1: Tracing Lactyl-CoA Origins with
13C-Labeled Precursors

This note describes the use of stable isotope-labeled lactate and glucose to trace their
contribution to the intracellular Lactyl-CoA pool. By culturing cells with precursors such as U-
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13Ce-glucose or 13Cs-L-lactate, researchers can monitor the incorporation of 13C atoms into
Lactyl-CoA, confirming its metabolic origins from glycolysis.[7]

Logical Workflow: Tracing Lactyl-CoA from 13C-Labeled Precursors
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Cell Culture & Labeling
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SILEC Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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